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A thorough review of scientific literature and public databases reveals that "PID-9" as a specific

research target, such as a protein or gene, is not currently established in the field of drug

development and molecular biology. The initial search for "PID-9 research findings"

predominantly yields results related to Pelvic Inflammatory Disease (PID) and the International

Classification of Diseases, Ninth Revision (ICD-9) coding used for its diagnosis and

surveillance.

This guide, therefore, addresses the existing and well-documented research on Pelvic

Inflammatory Disease, a significant health concern, and clarifies the role of the ICD-9

diagnostic code in its study.

Understanding Pelvic Inflammatory Disease (PID)
Pelvic Inflammatory Disease is an infection of the female reproductive organs.[1][2] It most

often occurs when sexually transmitted bacteria spread from the vagina to the uterus, fallopian

tubes, or ovaries.[1] PID can lead to serious complications, including infertility, ectopic

pregnancy, and chronic pelvic pain.[2][3]

Key Research Findings on PID:
Prevalence and Trends: Studies have shown that millions of women in the United States

have a history of PID.[1] While there has been a decline in the overall prevalence of self-

reported PID history over the years, the burden of the disease remains substantial.[1][4]
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Risk Factors: Several factors are associated with an increased risk of PID, including young

age at first sexual intercourse, multiple sexual partners, and a history of sexually transmitted

diseases.[2][4]

Diagnosis and Surveillance: The diagnosis of PID is primarily clinical. Historically, the ICD-9

code 614.9 has been widely used in administrative data to identify PID cases for surveillance

and research purposes.[5] Studies have shown a reasonably high positive predictive value of

using ICD-9 codes alone to identify clinical PID diagnoses.[5]

Comparative Data on PID Diagnosis and Prevalence
The following tables summarize key quantitative data from studies on PID, focusing on

diagnostic accuracy using ICD-9 codes and the prevalence of the disease.

Study/Data Source Population Key Finding

GH Study (on ICD-9 Accuracy)
Women with potential PID

cases

70.0% of potential PID cases

identified by ICD-9 codes were

confirmed by medical record

review.[5]

KPCO Study (on ICD-9

Accuracy)

Women with potential PID

cases

69.8% of potential PID cases

identified by ICD-9 codes were

confirmed by medical record

review.[5]

NHANES (2013-2016)
Sexually experienced women

aged 18-44

4.1% reported a history of PID.

[1]

NSFG (2015-2017)
Sexually experienced women

aged 18-44

3.6% reported a history of PID.

[1]

HCUP NEDS (2006-2016) Emergency department visits

The number of PID-related

emergency department visits

decreased from 173,000 in

2006 to 120,000 in 2016.[1]

Methodologies for Key Experiments
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The validation of PID cases identified through ICD-9 codes typically involves a detailed review

of medical records. The general workflow for such a validation study is outlined below.

Experimental Workflow: PID Case Validation

Identify Potential PID Cases
(Using ICD-9 Codes) Random Sample Selection Medical Record Abstraction Application of Standardized

Clinical Case Definition
Case Classification

(Confirmed PID, Not PID, Uncertain)
Calculate Positive

Predictive Value (PPV)

Click to download full resolution via product page

Caption: Workflow for validating PID cases identified via ICD-9 codes.

Methodology:

Identification of Potential Cases: A cohort of potential PID cases is identified from

administrative health databases using specific ICD-9 codes (e.g., 614.9).[5]

Sampling: A random sample of these potential cases is selected for detailed review.

Medical Record Abstraction: Trained personnel abstract relevant clinical information from the

complete medical records of the sampled individuals. This includes clinical signs and

symptoms, laboratory results, and imaging findings.

Case Definition Application: A standardized clinical case definition for PID is applied to the

abstracted data. This definition is based on established clinical guidelines.

Classification: Each case is classified as a "confirmed PID case," "not a PID case," or

"uncertain case status" based on the review.[5]

Statistical Analysis: The positive predictive value (PPV) of the ICD-9 codes is calculated to

determine the accuracy of using these codes for PID surveillance. The PPV is the proportion

of confirmed PID cases among all potential cases identified by the ICD-9 codes.[5]

Conclusion
The research landscape surrounding "PID-9" is firmly rooted in the clinical and epidemiological

study of Pelvic Inflammatory Disease, with the "-9" referring to the ICD-9 diagnostic
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classification system. There is no evidence in the current scientific literature of a molecular

target or drug candidate referred to as "PID-9." The data and methodologies presented here

provide a framework for understanding the surveillance and research of Pelvic Inflammatory

Disease, a significant public health issue. Future research in this area will likely focus on

improved diagnostic methods, prevention strategies, and the long-term consequences of the

disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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